![molecular formula C14H15F3N2O3 B6112315 {3-oxo-1-[2-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid](/img/structure/B6112315.png)
{3-oxo-1-[2-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid
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Overview
Description
“{3-oxo-1-[2-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid” is a chemical compound with the CAS Number: 1033600-26-8 . It has a molecular weight of 316.28 and its IUPAC name is {3-oxo-1-[3-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid .
Molecular Structure Analysis
The InChI code for “{3-oxo-1-[2-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid” is 1S/C14H15F3N2O3/c15-14(16,17)10-3-1-2-9(6-10)8-19-5-4-18-13(22)11(19)7-12(20)21/h1-3,6,11H,4-5,7-8H2,(H,18,22)(H,20,21) .Physical And Chemical Properties Analysis
The physical and chemical properties of “{3-oxo-1-[2-(trifluoromethyl)benzyl]-2-piperazinyl}acetic acid” include a molecular weight of 316.28 . The compound’s linear formula is C14H15F3N2O3 .Scientific Research Applications
Medicinal Chemistry: Drug Development
The trifluoromethyl (-CF3) group in this compound is known to enhance the pharmacological properties of drugs . It can improve drug potency by influencing the pKa of related structures, which is crucial in the inhibition of enzymes like reverse transcriptase. This compound could be a key intermediate in the synthesis of new medicinal agents targeting viral infections or other diseases where enzyme inhibition is a therapeutic strategy.
Organic Synthesis: Suzuki–Miyaura Coupling
In organic synthesis, particularly in the Suzuki–Miyaura coupling reaction, the benzylic position of this compound could be utilized . This reaction is widely applied in carbon–carbon bond-forming processes, and the presence of a trifluoromethyl group could potentially stabilize the transition state or intermediates, leading to more efficient coupling reactions.
Analytical Chemistry: Fluorescent Probing
Compounds with piperazine rings have been used as fluorescent probes . The specific structure of this compound might allow it to bind selectively to certain biological targets, making it useful in fluorescence microscopy or in the study of cell biology.
Safety and Hazards
properties
IUPAC Name |
2-[3-oxo-1-[[2-(trifluoromethyl)phenyl]methyl]piperazin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F3N2O3/c15-14(16,17)10-4-2-1-3-9(10)8-19-6-5-18-13(22)11(19)7-12(20)21/h1-4,11H,5-8H2,(H,18,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXZQYLXRUWVESW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C(=O)N1)CC(=O)O)CC2=CC=CC=C2C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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